N-cyclooctyl-2-pyrazol-1-ylacetamide

• IUPAC Name: N-cyclooctyl-2-pyrazol-1-ylacetamide
• InChI: InChI=1S/C13H21N3O/c17-13(11-16-10-6-9-14-16)15-12-7-4-2-1-3-5-8-12/h6,9-10,12H,1-5,7-8,11H2,(H,15,17)
• InChI Key: RZBJXRRZYAQRFD-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC(CCC1)NC(=O)CN2C=CC=N2
• Molecular Formula: C13H21N3O
• Molecular Weight: 235.33 g/mol

Description

N-cyclooctyl-2-pyrazol-1-ylacetamide (CYM-5442) is a chemical compound that has been extensively studied for its potential therapeutic applications. It is a potent and selective agonist of the sphingosine-1-phosphate receptor subtype 4 (S1P4), which is involved in various physiological and pathological processes.

Mechanism of Action

N-cyclooctyl-2-pyrazol-1-ylacetamide exerts its effects by binding to and activating the S1P4 receptor, which is expressed on various cell types, including cancer cells. Activation of the S1P4 receptor leads to downstream signaling pathways that ultimately result in apoptosis and inhibition of tumor growth and metastasis.
Biochemical and physiological effects:
In addition to its anti-cancer effects, N-cyclooctyl-2-pyrazol-1-ylacetamide has been shown to have other physiological effects. It has been shown to reduce inflammation and oxidative stress in animal models of inflammatory bowel disease and acute lung injury. N-cyclooctyl-2-pyrazol-1-ylacetamide has also been shown to improve cardiac function in animal models of heart failure.

Advantages and Limitations for Lab Experiments

One advantage of using N-cyclooctyl-2-pyrazol-1-ylacetamide in lab experiments is its potency and selectivity for the S1P4 receptor. This allows for precise targeting of the receptor and minimizes off-target effects. However, the low yield of the synthesis method and the high cost of the compound may limit its use in certain experiments.

Future Directions

There are several potential future directions for research on N-cyclooctyl-2-pyrazol-1-ylacetamide. One area of interest is the development of more efficient synthesis methods to increase the yield and reduce the cost of the compound. Another area of interest is the investigation of the effects of N-cyclooctyl-2-pyrazol-1-ylacetamide on other physiological processes, such as immune function and neuroprotection. Finally, the potential use of N-cyclooctyl-2-pyrazol-1-ylacetamide in combination with other anti-cancer agents for improved efficacy and reduced toxicity is an area of ongoing research.
Conclusion:
In conclusion, N-cyclooctyl-2-pyrazol-1-ylacetamide is a promising chemical compound with potential therapeutic applications in cancer research and other physiological processes. Its potency and selectivity for the S1P4 receptor make it a valuable tool for investigating the role of the receptor in various biological processes. Ongoing research on N-cyclooctyl-2-pyrazol-1-ylacetamide and its future directions will further our understanding of its potential applications and benefits.

Synthesis Methods

N-cyclooctyl-2-pyrazol-1-ylacetamide can be synthesized through a multi-step process, starting from commercially available starting materials. The first step involves the synthesis of 2-pyrazoline-1-carboxylic acid, which is then converted into the corresponding acid chloride. The acid chloride is then reacted with cyclooctylamine to form the desired product, N-cyclooctyl-2-pyrazol-1-ylacetamide. The overall yield of this process is around 10%.

Scientific Research Applications

N-cyclooctyl-2-pyrazol-1-ylacetamide has been studied extensively for its potential therapeutic applications, particularly in the field of cancer research. It has been shown to induce apoptosis (programmed cell death) in various cancer cell lines, including breast, lung, and prostate cancer cells. N-cyclooctyl-2-pyrazol-1-ylacetamide has also been shown to inhibit tumor growth and metastasis in animal models of breast cancer.